1,1,1-Trichloro-4-ethoxy-4-methylpentane

• CAS No.: 61446-93-3
• Molecular Formula: C8H15Cl3O
• Molecular Weight: 233.6 g/mol
• IUPAC Name: 1,1,1-trichloro-4-ethoxy-4-methylpentane
• InChI: InChI=1S/C8H15Cl3O/c1-4-12-7(2,3)5-6-8(9,10)11/h4-6H2,1-3H3
• InChI Key: NZVLZNGIVNJKPS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(C)(C)CCC(Cl)(Cl)Cl

Description

1,1,1-Trichloro-4-ethoxy-4-methylpentane is a halogenated aliphatic compound characterized by a pentane backbone substituted with three chlorine atoms at the 1-position, an ethoxy group (-OCH₂CH₃), and a methyl group (-CH₃) at the 4-position. Its molecular formula is C₈H₁₅Cl₃O, with a calculated molecular weight of 248.56 g/mol. The compound’s structure combines the hydrolytic stability of trichloromethyl groups with the steric and electronic effects of ether and alkyl substituents.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1,1,1-Trichloro-4-ethoxy-4-methylpentane typically involves the chlorination of 4-ethoxy-4-methylpentane. The reaction is carried out under controlled conditions to ensure selective chlorination at the desired positions. Common reagents used in this process include chlorine gas and a suitable solvent such as carbon tetrachloride. The reaction is usually conducted at room temperature or slightly elevated temperatures to achieve optimal yields.

Industrial Production Methods

In an industrial setting, the production of 1,1,1-Trichloro-4-ethoxy-4-methylpentane may involve continuous flow reactors to maintain consistent reaction conditions and improve efficiency. The use of catalysts and advanced purification techniques ensures high purity and yield of the final product. Safety measures are crucial due to the handling of chlorine gas and other hazardous chemicals.

Chemical Reactions Analysis

Types of Reactions

1,1,1-Trichloro-4-ethoxy-4-methylpentane can undergo various chemical reactions, including:

Substitution Reactions: The chlorine atoms can be replaced by other functional groups through nucleophilic substitution reactions.

Oxidation Reactions: The compound can be oxidized to form corresponding alcohols or carboxylic acids.

Reduction Reactions: Reduction can lead to the removal of chlorine atoms, forming less chlorinated derivatives.

Common Reagents and Conditions

Nucleophiles: Such as hydroxide ions, amines, or thiols for substitution reactions.

Oxidizing Agents: Such as potassium permanganate or chromium trioxide for oxidation reactions.

Reducing Agents: Such as lithium aluminum hydride or hydrogen gas with a catalyst for reduction reactions.

Major Products Formed

Substitution Products: Depending on the nucleophile used, products may include ethers, amines, or thiols.

Oxidation Products: Alcohols, aldehydes, or carboxylic acids.

Reduction Products: Less chlorinated hydrocarbons or hydrocarbons without chlorine atoms.

Scientific Research Applications

1,1,1-Trichloro-4-ethoxy-4-methylpentane has several applications in scientific research:

Chemistry: Used as a reagent or intermediate in organic synthesis.

Biology: Studied for its potential effects on biological systems and its interactions with biomolecules.

Medicine: Investigated for its potential use in drug development or as a model compound for studying chlorinated hydrocarbons.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1,1,1-Trichloro-4-ethoxy-4-methylpentane involves its interaction with molecular targets such as enzymes or receptors. The chlorine atoms and ethoxy group can influence the compound’s reactivity and binding affinity. The pathways involved may include metabolic transformations leading to the formation of reactive intermediates that can interact with cellular components.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The comparative analysis focuses on compounds sharing trichloromethyl groups, ether/alkoxy substituents, or aliphatic/aromatic backbones. Key comparisons are summarized below:

Table 1: Comparative Properties of 1,1,1-Trichloro-4-ethoxy-4-methylpentane and Analogues

Property	1,1,1-Trichloro-4-ethoxy-4-methylpentane	1,1,1-Trichloro-2,2-bis(p-methoxyphenyl)ethane (Methoxychlor)	1,1,1,2-Tetrachloroethane
CAS Number	Not available	72-43-5	79-34-5
Molecular Formula	C₈H₁₅Cl₃O	C₁₆H₁₅Cl₃O₂	C₂H₂Cl₄
Molecular Weight	248.56 g/mol	345.65 g/mol	167.85 g/mol
Backbone	Aliphatic pentane	Aromatic ethane derivative	Aliphatic ethane
Key Substituents	Trichloromethyl, ethoxy, methyl	Trichloromethyl, bis(p-methoxyphenyl)	Four chlorine atoms
Stability	Likely hydrolytically stable	UV-sensitive; degrades under light	High volatility; decomposes at high temps
Applications	Potential solvent/intermediate	Historical insecticide	Industrial solvent, degreasing agent
Toxicity	Unknown; handle as hazardous	Endocrine disruptor; moderate toxicity	Carcinogenic; severe hepatotoxicity

Key Findings:

Structural Differences: The aliphatic pentane backbone of 1,1,1-Trichloro-4-ethoxy-4-methylpentane contrasts with the aromatic bis(p-methoxyphenyl) groups in methoxychlor . This difference influences reactivity: aliphatic trichloro compounds are less prone to photodegradation but may exhibit higher volatility compared to aromatic analogues.

Functional Group Impact :

• The ethoxy group in 1,1,1-Trichloro-4-ethoxy-4-methylpentane may improve solubility in polar aprotic solvents compared to methoxychlor’s methoxy-aromatic system , which prioritizes lipid solubility and bioaccumulation .

Toxicity and Handling :

• While methoxychlor and 1,1,1,2-tetrachloroethane have well-documented toxicities (endocrine disruption and hepatotoxicity, respectively) , the target compound’s toxicity profile remains uncharacterized. General safety protocols for chlorinated compounds—such as using engineering controls, PPE, and emergency showers—should be applied .

Environmental Persistence :

• Methoxychlor’s aromatic rings contribute to environmental persistence, whereas aliphatic trichloro compounds like 1,1,1-Trichloro-4-ethoxy-4-methylpentane may degrade faster via hydrolysis or microbial action.